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This document provides a detailed overview of the application of thulium (Tm) as a dopant in

various host materials for the development of high-efficiency solid-state and fiber lasers. These

lasers, typically emitting in the eye-safe 2 µm wavelength region, are pivotal for a growing

number of applications in research, medicine, and industry.

Thulium-doped laser materials offer a unique combination of properties that enable high

efficiency, often exceeding the Stokes limit, through a process known as cross-relaxation.[1][2]

This phenomenon, where one pump photon can generate two excited ions, significantly

enhances the quantum efficiency of the laser system.[2] The broad emission bandwidth of

thulium also allows for wavelength tunability and the generation of ultrashort pulses.[3][4]

Applications of Thulium-Doped Lasers
The unique characteristics of thulium lasers have led to their adoption in a wide array of fields:

Medical Procedures: The strong absorption of 2 µm radiation by water makes thulium lasers

ideal for precise soft tissue surgery with minimal collateral damage.[5][6] Applications include

urology (lithotripsy, treatment of benign prostatic hyperplasia), dermatology (skin

resurfacing), gynecology, and general surgery.[7][8] The thulium fiber laser, in particular, is

emerging as a potential replacement for the Holmium:YAG laser in many surgical

applications due to its enhanced performance and lower operating costs.[8][9]
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Industrial Material Processing: The 2 µm wavelength is well-suited for processing certain

polymers and for microfabrication tasks such as engraving, drilling, and cutting delicate

materials with minimal thermal distortion.[7]

Scientific Research and Remote Sensing: Thulium lasers are employed in LIDAR systems,

gas sensing, and as pump sources for optical parametric oscillators (OPOs) to generate mid-

infrared radiation.[10][11] Their eye-safe nature is a significant advantage in applications

involving open-air beam propagation.[1][11]

Quantitative Performance of Thulium-Doped Laser
Materials
The choice of host material significantly influences the performance of a thulium-doped laser.

The following tables summarize key performance metrics for various thulium-doped crystals,

ceramics, and fibers, providing a comparative overview for material selection.
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Host
Material

Dopant
Conc.
(at.%)

Pump
Waveleng
th (nm)

Output
Waveleng
th (nm)

Max.
Output
Power
(W)

Slope
Efficiency
(%)

Referenc
e

Crystals

Tm:YAG 4 786 2013 15.1 64 [12]

Tm:YAG N/A 785 2019 0.336 52.7 [13]

Tm:YAG

(Thin-Disk)
N/A 780 ~2000 24 44 [14]

Tm:LuAG 4 782 2.0238 µm
0.076 J

(pulsed)
23.6 [15]

Tm:LuAG N/A 681 2023 0.295 50.5 [13]

Tm:LuAG

(SCF)
2 783 N/A 2.44 11.7 [16][17]

Tm:NaLa(

MoO₄)₂
0.59 N/A N/A 0.5 50 [18]

Ceramics

Tm:YAG 4 786 2000 6.05 65 [12]

Tm:

(Lu₀.₅Y₀.₅)₂

O₃

3 790 2050 1.55 19.9 [3][19]

Fibers

Tm:Silica 2-5.6 wt% ~790 ~2000
>70%

efficiency
>70 [2][20]

Tm:Silica N/A 1565 1726 12.6 67 [21][22]

Tm:Germa

nate
N/A N/A 1900 N/A 68 [23]
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Experimental Protocols
Protocol 1: Fabrication of Thulium-Doped Sesquioxide
Ceramics via Solid-State Reactive Sintering
This protocol outlines a general procedure for the fabrication of transparent thulium-doped

yttria (Tm:Y₂O₃) or other sesquioxide ceramics.

1. Powder Preparation:

Start with high-purity commercial Y₂O₃ and Tm₂O₃ powders.[10]
Weigh the powders according to the desired stoichiometric ratio for the target thulium
doping concentration.
Mix the powders thoroughly. A small amount of a sintering aid may be added during this step.
[10]
Employ methods like spray drying to prevent the formation of large agglomerates.[10]
Characterize the powder mixture using Scanning Electron Microscopy (SEM) and X-ray
Diffraction (XRD) to ensure homogeneity and correct phase.[10]

2. Green Body Formation:

Uniaxially press the mixed powder into a disk or desired shape.[10]
Calcine the pressed disk to remove any organic binders.[10]
Apply Cold Isostatic Pressing (CIP) to increase the density and uniformity of the green body.
[10]

3. Sintering:

Perform vacuum sintering at high temperatures (e.g., 1700 °C for (Lu₀.₅Y₀.₅)₂O₃) to achieve
full densification.[3][19] The exact temperature and duration will depend on the specific
material composition and desired grain size.
The goal is to produce a transparent ceramic body free of pores and defects.[10]

4. Optical Finishing:

Polish the sintered ceramic samples to achieve optically flat and parallel surfaces required
for laser experiments.[10]
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Protocol 2: Fabrication of Thulium-Doped Silica Fibers
via Modified Chemical Vapor Deposition (MCVD)
This protocol describes a hybrid MCVD and solution doping technique for producing highly

efficient thulium-doped silica fibers.

1. Preform Fabrication (MCVD):

Begin with a high-purity silica substrate tube.
Incorporate a high concentration of alumina (Al₂O₃) into the silica matrix via vapor-phase
doping within the MCVD lathe. This is crucial for achieving a uniform distribution of thulium
ions and enabling an efficient cross-relaxation process.[2]

2. Solution Doping:

Prepare a solution containing a high-purity thulium halide precursor.[2]
Use the solution doping method to introduce the thulium precursor into the porous core
layers of the preform.[2] This technique allows for high thulium concentrations to be
achieved, which is essential for the "two-for-one" cross-relaxation process when pumped
around 790 nm.[2][20]

3. Preform Collapse and Fiber Drawing:

Collapse the doped preform into a solid rod under high temperature.
Draw the preform into a double-clad optical fiber with the desired core and cladding
dimensions using a fiber drawing tower.

Protocol 3: Measurement of Laser Slope Efficiency
This protocol details the methodology for characterizing the efficiency of a thulium-doped

laser.

1. Experimental Setup:

Pump Source: A laser diode with an emission wavelength matched to a strong absorption
peak of the thulium-doped gain medium (e.g., ~785 nm for Tm:YAG, ~790 nm for Tm-doped
fibers).[2][13]
Focusing Optics: Lenses to collimate and focus the pump beam into the gain medium.
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Laser Resonator: A cavity formed by two mirrors: a high reflector (HR) at the laser
wavelength and an output coupler (OC) with a specific transmission.[13] Dichroic mirrors are
used to separate the pump and laser wavelengths.[2]
Gain Medium: The thulium-doped crystal, ceramic, or fiber, often mounted on a heat sink to
manage thermal loading, especially at high pump powers.[13]
Power Meters: Calibrated power meters to measure the incident pump power, the absorbed
pump power (by measuring the transmitted pump power), and the output laser power.[2]
Spectrum Analyzer: An optical spectrum analyzer to measure the laser emission wavelength.

2. Measurement Procedure:

Align the pump beam through the focusing optics and into the gain medium within the laser
resonator.
Gradually increase the incident pump power from zero.
At each pump power level, record the incident pump power, the transmitted pump power (to
calculate absorbed power), and the output laser power from the output coupler.
Continue increasing the pump power well above the laser threshold.

3. Data Analysis:

Plot the output laser power as a function of the absorbed pump power.
The data points above the laser threshold should form a nearly straight line.[24]
Perform a linear fit to these data points.
The slope of this line is the slope efficiency of the laser.[24]
The x-intercept of the linear fit provides the threshold pump power.

Visualizations
Signaling Pathways and Experimental Workflows
// Energy Levels node [fillcolor="#F1F3F4", fontcolor="#202124"]; H6 [label="³H₆ (Ground

State)"]; H4 [label="³H₄"]; F4 [label="³F₄ (Upper Laser Level)"];

// Pumping H6 -> H4 [label="Pump (~790 nm)", color="#EA4335", fontcolor="#202124"];

// Cross-Relaxation {rank=same; H4; H6} H4 -> F4 [label="Cross-Relaxation", style=dashed,

color="#34A853", fontcolor="#202124"]; H6 -> F4 [style=dashed, color="#34A853"];
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// Laser Transition F4 -> H6 [label="Laser Emission (~2 µm)", color="#4285F4",

fontcolor="#202124", penwidth=2]; } . Caption: Energy level diagram for a thulium-doped laser

system showing the pump absorption, cross-relaxation process, and the laser transition.

// Workflow Pump -> Optics -> Gain; Cavity -> Gain; Gain -> Meters; Gain -> OSA; Align ->

VaryPower -> Record -> Plot -> Fit -> Calculate; } . Caption: Experimental workflow for

characterizing the performance of a thulium-doped laser.

// Nodes node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Powder [label="Powder

Preparation\n(Mixing, Milling)"];

node [fillcolor="#FBBC05", fontcolor="#202124"]; Pressing [label="Green Body

Formation\n(Uniaxial & Isostatic Pressing)"];

node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sintering [label="Vacuum Sintering"];

node [fillcolor="#34A853", fontcolor="#FFFFFF"]; Polishing [label="Optical Polishing"];

node [shape=parallelogram, fillcolor="#FFFFFF", fontcolor="#202124"]; Characterization

[label="Characterization\n(Microstructure, Transmittance)"];

// Edges Powder -> Pressing -> Sintering -> Polishing; Sintering -> Characterization; } .

Caption: Workflow for the fabrication of transparent thulium-doped ceramics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thulium Puts Power Behind Eyesafe Fiber Lasers - Tech Briefs [techbriefs.com]

2. eprints.soton.ac.uk [eprints.soton.ac.uk]

3. Achievements and Future Perspectives of the Trivalent Thulium-Ion-Doped Mixed-
Sesquioxide Ceramics for Laser Applications - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/product/b1217890?utm_src=pdf-custom-synthesis
https://www.techbriefs.com/component/content/article/11561-10964-200
https://eprints.soton.ac.uk/427545/1/oe_27_1_196.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950303/
https://www.mdpi.com/journal/applsci/special_issues/Thulium_Doped_Fiber_Lasers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Thulium Laser: Revolutionizing Medical Treatments [ginsmy.com]

6. Tissue effects of a newly developed diode pumped pulsed Thulium:YAG laser compared
to continuous wave Thulium:YAG and pulsed Holmium:YAG laser - PMC
[pmc.ncbi.nlm.nih.gov]

7. The Benefits of 1927nm Thulium Laser in Medical and Industrial Applications | HuaMei
[huameibeauty.com]

8. Thulium Fiber Laser Technology for Surgery White Paper | Coherent [coherent.com]

9. The laser of the future: reality and expectations about the new thulium fiber laser—a
systematic review - PMC [pmc.ncbi.nlm.nih.gov]

10. cnr.it [cnr.it]

11. Developments in thulium-doped fiber lasers offer higher powers [spie.org]

12. researchgate.net [researchgate.net]

13. Efficient Tm:YAG and Tm:LuAG lasers pumped by 681  nm tapered diodes
[opg.optica.org]

14. attoworld.de [attoworld.de]

15. OPG [opg.optica.org]

16. mdpi.com [mdpi.com]

17. researchgate.net [researchgate.net]

18. pubs.aip.org [pubs.aip.org]

19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

20. OPG [opg.optica.org]

21. OPG [opg.optica.org]

22. researchgate.net [researchgate.net]

23. Highly efficient high-power thulium-doped germanate glass fiber laser [opg.optica.org]

24. Slope efficiency - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Thulium as a Dopant in High-Efficiency Laser Materials:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217890#thulium-as-a-dopant-in-high-efficiency-
laser-materials]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ginsmy.com/news/Thulium-Laser-Revolutionizing-Medical-Treatments.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510916/
https://huameibeauty.com/the-benefits-of-1927nm-thulium-laser-in-medical-and-industrial-applications/
https://huameibeauty.com/the-benefits-of-1927nm-thulium-laser-in-medical-and-industrial-applications/
https://www.coherent.com/web-resources/white-paper/thulium-fiber-laser-tech-for-surgery-wp
https://pmc.ncbi.nlm.nih.gov/articles/PMC6790412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6790412/
https://www.cnr.it/en/bilateral-agreements/project/3256/thulium-doped-sesquoxide-transparent-ceramics-for-high-energy-class-laser-in-nano-second-regime-at-cryogenic-temperature
https://www.spie.org/news/1152-developments-in-thulium-doped-fiber-lasers-offer-higher-powers
https://www.researchgate.net/figure/Experimental-setup-of-TmYAG-ceramic-laser_fig4_221974996
https://opg.optica.org/ao/abstract.cfm?uri=ao-58-11-2973
https://opg.optica.org/ao/abstract.cfm?uri=ao-58-11-2973
https://attoworld.de/fileadmin/user_upload/tx_attoworld/publications/paper_LaserPhotonicsReviews_Y2018_M01_D31_R1700273.pdf
https://opg.optica.org/ao/viewmedia.cfm?uri=ao-34-21-4290&html=true
https://www.mdpi.com/2073-4352/11/8/898
https://www.researchgate.net/publication/353639293_Laser_Operation_of_Tm_LuAG_Single-Crystal_Fiber_Grown_by_the_Micro-Pulling_down_Method
https://pubs.aip.org/aip/jap/article/103/9/093106/899146/Spectroscopic-properties-and-laser-performance-of
https://pdfs.semanticscholar.org/f2af/e2a2474f1d2fe34dd576fe602354fb9d43d6.pdf
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-27-1-196&html=true
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-23-14-18269&html=true
https://www.researchgate.net/publication/280219667_Ultra-short_wavelength_operation_of_a_thulium_fibre_laser_in_the_1660-1750_nm_wavelength_band
https://opg.optica.org/ol/abstract.cfm?uri=ol-32-6-638
https://en.wikipedia.org/wiki/Slope_efficiency
https://www.benchchem.com/product/b1217890#thulium-as-a-dopant-in-high-efficiency-laser-materials
https://www.benchchem.com/product/b1217890#thulium-as-a-dopant-in-high-efficiency-laser-materials
https://www.benchchem.com/product/b1217890#thulium-as-a-dopant-in-high-efficiency-laser-materials
https://www.benchchem.com/product/b1217890#thulium-as-a-dopant-in-high-efficiency-laser-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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